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Compound of Interest

Compound Name: 2-Methyl-3-nitroaniline

Cat. No.: B147196 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-3-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, personal protective

equipment (PPE) recommendations, and operational and disposal plans for handling 2-Methyl-
3-nitroaniline (CAS No. 603-83-8). Adherence to these guidelines is critical to ensure personal

safety and minimize environmental contamination.

Hazard Summary
2-Methyl-3-nitroaniline is a hazardous substance that is toxic if swallowed, in contact with

skin, or if inhaled.[1][2] It may cause damage to organs through prolonged or repeated

exposure.[1][2] This compound is a yellow rhombic needle or bright yellow powder and is

insoluble in water.[1] It is incompatible with acids, acid chlorides, acid anhydrides,

chloroformates, and strong oxidizers.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Methyl-3-nitroaniline.
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PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn when there is a

potential for splashing.

OSHA 29 CFR 1910.133, EN

166

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Impervious protective clothing,

including a lab coat and apron,

to prevent skin contact.

Consult glove manufacturer

data for specific breakthrough

times.

Respiratory Protection

For weighing and diluting, a

NIOSH-approved half-face

respirator with a combination

filter for organic vapors, acid

gases, and high-efficiency

particulates (HEPA) is

recommended.[3] In cases

where exposure limits may be

exceeded, a full-face respirator

or a self-contained breathing

apparatus (SCBA) should be

used.

NIOSH, EN 149

Quantitative Exposure Limits and Glove Compatibility
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Parameter Value Notes

Occupational Exposure Limits

No specific OSHA PEL or

NIOSH REL has been

established for 2-Methyl-3-

nitroaniline.

The ACGIH has a Threshold

Limit Value (TLV) of 1 mg/m³

for the isomer 2-Methyl-5-

nitroaniline, which can be used

as a conservative reference.[4]

All contact should be

minimized.

Glove Breakthrough Time

Specific breakthrough time

data for 2-Methyl-3-nitroaniline

is not readily available.

General guidance suggests

that nitrile and butyl rubber

gloves offer good resistance to

nitro compounds and aromatic

amines.[5] It is crucial to

consult the glove

manufacturer's specific

chemical resistance data.

Discard gloves immediately

after contamination.

Operational Plan for Safe Handling
Adherence to the following procedural steps is mandatory when working with 2-Methyl-3-
nitroaniline.

1. Engineering Controls and Preparation:

All work with 2-Methyl-3-nitroaniline must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.

Keep the chemical away from incompatible materials such as strong oxidizing agents, acids,

acid chlorides, acid anhydrides, and chloroformates.[1]

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[5]
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2. Donning Personal Protective Equipment:

Before handling the chemical, inspect and don all required PPE as specified in the table

above.

3. Handling the Chemical:

Avoid the generation of dust.

Prevent all contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the handling area.

After handling, wash hands and any exposed skin thoroughly with soap and water.[5]

Emergency and Disposal Plans
Spill Response Protocol:

In the event of a spill, follow the workflow outlined below.
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Workflow for Handling a 2-Methyl-3-nitroaniline Spill

Immediate Actions

Don Appropriate PPE

Containment and Cleanup

Waste Disposal

Evacuate Immediate Area

Alert Colleagues and Supervisor

Remove Ignition Sources

Minimum: Double Gloves (Nitrile),
Safety Goggles, Face Shield,

Lab Coat, Respirator

Dampen Spilled Solid with 60-70% Ethanol

Carefully Collect Material with Non-Sparking Tools

Place in a Labeled, Sealable Hazardous Waste Container

Decontaminate Spill Area with 60-70% Ethanol,
followed by Soap and Water

Dispose of Contaminated Materials as Hazardous Waste

Collect and Dispose of Contaminated PPE as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for a 2-Methyl-3-nitroaniline spill response.
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Waste Disposal:

All waste materials, including contaminated PPE and cleaning materials, must be collected in

a designated, labeled, and sealed container for hazardous waste.

Dispose of all waste in accordance with local, regional, and national environmental

regulations. Do not dispose of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147196#personal-protective-equipment-for-handling-
2-methyl-3-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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